Cas no 17291-05-3 (2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-)

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
• (-)-EGC-4'-O-ME
• 4'-O-methyl-epigallocatechin
• (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER
• (-)-Epigallocatechin-4'-O-methylether 〔(-)-EGC-4'-O-Me〕
• Ourateacatechin
• 3,3',5,5',7-Flavanpentol, 4'-methoxy-, (-)-
• DTXSID00938238
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
• 4'-O-Methyl-epi-gallocatechin
• 17291-05-3
• Ouratea catechin
• (-)-4'-O-methylepigallocatechin
• Q27138593
• (-)-4''-O-methylepigallocatechin
• LMPK12020134
• 4'-Methyl-(-)-epigallocatechin
• 4'-O-Methyl-(-)-epigallocatechin
• UNII-WM87TQ077U
• BDBM50260057
• CHEMBL485460
• CHEBI:70253
• (2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• Ouratea-Catechin
• (-)-4'-Methylepigallocatechin
• SCHEMBL13099972
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R-cis)-
• 4'-Methylepigallocatechin
• 4'-O-Methyl-(-)-Epi-Gallocatechin
• 4'-O-Methylepigallocatechin
• WM87TQ077U
• 2-(3,5-Dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• 4'-Methyl-epigallocatechin
• ConMedNP.1821
• Gallocatechin 4'-methyl ether
• Dataset-S1.355
• Dataset-S1.354
• 4'-O-methylgallocatechin
• (2R,3S)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• ConMedNP.1820
• ent-Gallocatechin 4'-methyl ether
• +Expand

• InChIKey： ITDYPNOEEHONAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O7/c1-22-16-11(19)2-7(3-12(16)20)15-13(21)6-9-10(18)4-8(17)5-14(9)23-15/h2-5,13,15,17-21H,6H2,1H3
• SMILES： COC1C(O)=CC(C2OC3=CC(=CC(O)=C3CC2O)O)=CC=1O

Computed Properties

• Exact Mass: 320.09000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 320.08960285g/mol
• Heavy Atom Count: 23
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• LogP: 1.55470
• PSA: 119.61000

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Security Information

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%